Cas no 619-72-7 (p-Nitrobenzonitrile)

p-Nitrobenzonitrile structure

Product Name:p-Nitrobenzonitrile

CAS No:619-72-7

Molecular Formula:C₇H₄N₂O₂

Molecular Weight:148.1189

MDL:MFCD00007279

CID:39034

PubChem ID:12090

p-Nitrobenzonitrile Properties

Names and Identifiers

- 4-Nitrobenzonitrile
- para-nitrobenzonitrile
- 4-CYANONITROBENZENE
- p-Nitrobenzonitrile
- 4-Nitrobenzenenitrile
- 4-nitro-benzonitril
- 4-nitrobenzylnitrile
- Benzonitrile,4-nitro
- para-nitro-benzonitrile
- p-Cyanonitrobenzene
- P-Nitro
- p-nitrobenzoic acid nitrile
- p-nitro-benzonitril
- 1-Nitro-4-cyanobenzene
- Benzonitrile, 4-nitro-
- Benzonitrile, p-nitro-
- 4-nitrobenzenecarbonitrile
- 4-nitro-benzonitrile
- NKJIFDNZPGLLSH-UHFFFAOYSA-N
- 4-nitrobenzonitril
- Para-ntrobenzontrle
- zlchem 267
- PubChem9008
- 4-NITRO BENZONITRILE
- KSC355O5N
- Q63398003
- UNII-4QKT535WUA
- NSC 5383
- DTXSID7060706
- FT-0619212
- F8881-3333
- EINECS 210-610-0
- EN300-18270
- AKOS000119952
- NSC5383
- InChI=1/C7H4N2O2/c8-5-6-1-3-7(4-2-6)9(10)11/h1-4
- CCRIS 2328
- 4-(TOLUENE-4-SULFONYLAMINO)-CYCLOHEXANECARBOXYLICACID
- AC-23569
- Z57756571
- 619-72-7
- AI3-00478
- p-Nitro Benzonitrile
- NS00034872
- SCHEMBL57257
- A833510
- STR03675
- CS-W018191
- BCP13970
- AM20040878
- J-523869
- 1-cyano-4-nitrobenzene
- N0172
- AC-2480
- 4-Nitrobenzonitrile, purum, >=98.0% (GC)
- NSC-5383
- 4-Nitrobenzonitrile, 97%
- MFCD00007279
- 4-CYANO-1-NITROBENZENE
- 4QKT535WUA
- STK051059
- DTXCID6043179
- P-NITROBENZONITRILE
- 4-Cyanonitrobenzene
- +Expand
- MDL： MFCD00007279
- InChIKey： NKJIFDNZPGLLSH-UHFFFAOYSA-N
- Inchi： 1S/C7H4N2O2/c8-5-6-1-3-7(4-2-6)9(10)11/h1-4H
- SMILES： [O-][N+](C1C([H])=C([H])C(C#N)=C([H])C=1[H])=O
- BRN： 972078

Computed Properties

Exact Mass: 148.02700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 148.027
Heavy Atom Count: 11
Complexity: 192
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 69.6

Experimental Properties

LogP: 1.98968
PSA: 69.61000
Refractive Index: 1.5300 (estimate)
Boiling Point: 307.7℃ at 760 mmHg
Melting Point: 146.0 to 150.0 deg-C
Vapor Pressure: 0.0±0.7 mmHg at 25°C
Flash Point: 139.9 °C
Solubility: 1.65g/l slightly soluble
Color/Form: Cream colored crystalline powder.
Solubility: 1.67 PCs /l.
Density: 1.4015 (rough estimate)

p-Nitrobenzonitrile Security Information

Symbol: GHS06
RTECS：DI4903500
WGK Germany：3
Safety Term：6.1
Safety Instruction： S36/37/39-S45-S28A-S36/37-S22
Packing Group：II
Packing Group：II
Risk Phrases：R23/24/25
Hazard Level：6.1
Dangerous goods sign： T
Hazardous Material transportation number：UN 2811 6.1/PG 2
Hazard Statement： H300,H311,H331
Warning Statement： P261,P264,P280,P301+P310,P311
Prompt：dangerous
Storage Condition：Store at room temperature
PackingGroup：II
Risk Phrases： 23/24/25
Signal Word：Danger
TSCA：Y
HazardClass：6.1

p-Nitrobenzonitrile Customs Data

HS CODE：29269095
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

p-Nitrobenzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IBEK-1g	Benzonitrile, 4-nitro-	619-72-7	98%(GC)	1g	$31.00
A2B Chem LLC	AI53788-1g	4-Nitrobenzonitrile	619-72-7	98%(GC)	1g	$16.00
Aaron	AR00IBMW-5g	Benzonitrile, 4-nitro-	619-72-7	98%	5g	$7.00
abcr	AB118197-1 g	4-Nitrobenzonitrile, 97%; .	619-72-7	97%	1 g	€69.90	2023-07-20
Ambeed	A193835-5g	4-Nitrobenzonitrile	619-72-7	97%	5g	$8.0	2024-05-31
Chemenu	CM334258-1000g	4-nitrobenzonitrile	619-72-7	97%	1000g	$167
Enamine	EN300-18270-0.05g	4-nitrobenzonitrile	619-72-7	98%	0.05g	$19.0	2023-09-19
eNovation Chemicals LLC	D522297-25g	4-nitrobenzonitrile	619-72-7	97%	25g	$210	2022-09-07
Fluorochem	002987-5g	4-Nitrobenzonitrile	619-72-7	97%	5g	￡15.00	2022-03-01
FUJIFILM	324-35942-25g	p-Nitrobenzonitrile	619-72-7		25g	JPY 7500	2023-09-15

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p-Nitrobenzonitrile Related Literature

1. Oxidation vs. fragmentation in radiosensitization. Reactions of α-alkoxyalkyl radicals with 4-nitrobenzonitrile and oxygen. A pulse radiolysis and product analysis study

Chandrasekhar Nese,Man Nien Schuchmann,Steen Steenken,Clemens von Sonntag J. Chem. Soc. Perkin Trans. 2 1995 1037
2. Dual SNAr reaction in activated ortho-halonitrobenzene: direct synthesis of substituted 1,2,3,4-tetrahydroquinoxalines, 2,3-dihydro-1,4-benzoxazines, and 1,4-benzodioxines

Mahesh S. Deshmukh,Biswajit Das,Nidhi Jain RSC Adv. 2013 3 22389
3. Stereoselective synthesis of Z-acrylonitrile derivatives: catalytic and acetylcholinesterase inhibition studies

Mehtab Parveen,Ali Mohammed Malla,Mahboob Alam,Musheer Ahmad,Shahnawaz Rafiq New J. Chem. 2014 38 1655
4. Electrophilic aromatic substitution. Part 29. The kinetics and products of the solvolyses in aqueous sulphuric acids of 2-cyano-3,4-dimethyl-4-nitrocyclohexa-2,5-dienyl acetate: the non-occurrence of an intramolecular 1,3-migration of the nitro-group in the solvolytic reactions of the diene. The kinetics and products of nitration of 2,3-and 3,4-dimethylbenzonitrile

Colin Bloomfield,Roy B. Moodie,Kenneth Schofield J. Chem. Soc. Perkin Trans. 2 1983 1003
5. Highly efficient synthesis of 1- and 5-substituted 1H-tetrazoles using chitosan derived magnetic ionic liquid as a recyclable biopolymer-supported catalyst

Ali Khalafi-Nezhad,Somayeh Mohammadi RSC Adv. 2013 3 4362
6. Electron-withdrawing effects on the molecular structure of 2- and 3-nitrobenzonitrile revealed by broadband rotational spectroscopy and their comparison with 4-nitrobenzonitrile

Jack B. Graneek,William C. Bailey,Melanie Schnell Phys. Chem. Chem. Phys. 2018 20 22210
7. [3 + 2] cycloaddition of azido-bridged molybdenum(ii) complex with nitriles and alkynes

You-Xuan Chen,Hsueh-Hui Yang,Yu-Liang Lin,Ji-Kuan Hou,Yong-Jui Chu,Fu-Chen Liu,Gene-Hsiang Lee Dalton Trans. 2019 48 12996
8. Sulfonic acid functionalized metal–organic framework (S-IRMOF-3): a novel catalyst for sustainable approach towards the synthesis of acrylonitriles

Ryhan Abdullah Rather,Zeba N. Siddiqui RSC Adv. 2019 9 15749
9. Synthesis of multiply substituted 1,6-dihydropyridines through Cu(i)-catalyzed 6-endo cyclization

Haruki Mizoguchi,Ryo Watanabe,Shintaro Minami,Hideaki Oikawa,Hiroki Oguri Org. Biomol. Chem. 2015 13 5955
10. Half-sandwich cycloruthenated complexes from aryloxazolines: synthesis, structures, and catalytic activities

Wei-Guo Jia,Tai Zhang,Dong Xie,Qiu-Tong Xu,Shuo Ling,Qing Zhang Dalton Trans. 2016 45 14230

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Cas no 619-72-7 (p-Nitrobenzonitrile)

p-Nitrobenzonitrile Properties

Names and Identifiers

Computed Properties

Experimental Properties

p-Nitrobenzonitrile Security Information

p-Nitrobenzonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

p-Nitrobenzonitrile Price

p-Nitrobenzonitrile Suppliers

p-Nitrobenzonitrile Related Literature

Related Categories

619-72-7 (p-Nitrobenzonitrile) Related Products